Cas no 55502-03-9 (Benzene,1-(4-bromobutoxy)-4-nitro-)

Benzene,1-(4-bromobutoxy)-4-nitro- structure
55502-03-9 structure
Product Name:Benzene,1-(4-bromobutoxy)-4-nitro-
CAS No:55502-03-9
MF:C10H12BrNO3
MW:274.11118221283
CID:377715
PubChem ID:2063669
Update Time:2025-04-19

Benzene,1-(4-bromobutoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(4-bromobutoxy)-4-nitro-
    • 1-(4-Bromobutoxy)-4-nitrobenzene
    • 4-Nitrophenoxybutyl bromide
    • FT-0711455
    • DTXSID00366310
    • DBRBCFJUEVSKGZ-UHFFFAOYSA-N
    • 55502-03-9
    • SR-01000210375
    • SR-01000210375-1
    • SCHEMBL4937120
    • Inchi: 1S/C10H12BrNO3/c11-7-1-2-8-15-10-5-3-9(4-6-10)12(13)14/h3-6H,1-2,7-8H2
    • InChI Key: DBRBCFJUEVSKGZ-UHFFFAOYSA-N
    • SMILES: BrCCCCOC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 273.00000
  • Monoisotopic Mass: 273.000056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 55

Experimental Properties

  • Color/Form: Not available
  • Density: 1.458
  • Melting Point: 37-40 °C
  • Boiling Point: 165-170 °C (0.5 mmHg)
  • Flash Point: 186.7°C
  • Refractive Index: 1.563
  • PSA: 55.05000
  • LogP: 3.67190
  • Solubility: Not available

Benzene,1-(4-bromobutoxy)-4-nitro- Security Information

  • Hazard Category Code: 36/37/38-22
  • Safety Instruction: 37/39-26
  • Hazardous Material Identification: Xn
  • Risk Phrases:R36/37/38; R22

Benzene,1-(4-bromobutoxy)-4-nitro- Production Method

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